Cas no 2098079-36-6 (3-Amino-1-(4-(2-methoxyethyl)piperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-(2-methoxyethyl)piperidin-1-yl)propan-1-one
• CAS No: 2098079-36-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 4775151
• Update Time: 2025-10-30

3-Amino-1-(4-(2-methoxyethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-(2-methoxyethyl)piperidin-1-yl)propan-1-one
• 3-amino-1-[4-(2-methoxyethyl)piperidin-1-yl]propan-1-one
• 3-Amino-1-(4-(2-methoxyethyl)piperidin-1-yl)propan-1-one

• Inchi： 1S/C11H22N2O2/c1-15-9-5-10-3-7-13(8-4-10)11(14)2-6-12/h10H,2-9,12H2,1H3
• InChI Key： FTRKORXHNJSUOO-UHFFFAOYSA-N
• SMILES： O(C)CCC1CCN(C(CCN)=O)CC1

Computed Properties

• Exact Mass: 214.168127949 g/mol
• Monoisotopic Mass: 214.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.6
• Molecular Weight: 214.30

Additional information on 3-Amino-1-(4-(2-methoxyethyl)piperidin-1-yl)propan-1-one

3-Amino-1-(4-(2-methoxyethyl)piperidin-1-yl)propan-1-one

The compound 3-Amino-1-(4-(2-methoxyethyl)piperidin-1-yl)propan-1-one (CAS No: 2098079-36-6) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a piperidine ring substituted with a 4-(2-methoxyethyl) group and a 3-amino-propanone moiety, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Amino-piperidine derivatives such as this compound, leveraging both traditional and modern methodologies. Researchers have employed strategies like microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process, ensuring high yields and purity. These methods not only enhance the scalability of the synthesis but also contribute to the sustainability of chemical manufacturing by minimizing waste and energy consumption.

In terms of applications, 3-Amino-piperidine derivatives have shown promise in the pharmaceutical industry, particularly in drug discovery programs targeting central nervous system disorders. Preclinical studies have demonstrated that this class of compounds exhibits modulatory effects on key neurotransmitter systems, making them potential candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, the compound's ability to act as a selective inhibitor of certain enzymes has opened new avenues for its use in precision medicine.

The structural versatility of 3-Amino-piperidine derivatives also extends to materials science, where they are being explored as precursors for advanced polymers and materials with tailored properties. For instance, recent research has focused on incorporating these compounds into polymeric frameworks to enhance mechanical strength and thermal stability, which could find applications in aerospace and electronics industries.

From an analytical standpoint, the characterization of 3-Amino-piperidine derivatives has benefited from cutting-edge techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These tools allow for precise determination of molecular structure and purity, ensuring that the compound meets rigorous quality standards required for both research and commercial use.

In conclusion, 3-Amino-piperidine derivatives, including the compound with CAS No: 2098079-36-6, represent a fascinating area of chemical research with diverse applications across multiple disciplines. As scientific understanding continues to evolve, it is anticipated that these compounds will play an increasingly important role in advancing both therapeutic development and materials innovation.